2-(naphthalen-2-yloxy)-N-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)acetamide
Description
2-(naphthalen-2-yloxy)-N-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)acetamide, also known as compound X, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.
Scientific Research Applications
Synthesis and Catalysis
Research demonstrates the utility of naphthalene derivatives in synthesis, showing efficient catalysis using nano magnetite for the synthesis of related compounds under ultrasound irradiation. This methodology highlights the potential for creating naphthalene and acetamide derivatives with high efficiency and yield, suggesting the compound could be synthesized or used similarly in catalytic processes (Mokhtary & Torabi, 2017).
Molecular Interactions and Modelling
Studies on molecular interactions of analogous compounds with receptors, such as the CB1 cannabinoid receptor, offer insights into how 2-(naphthalen-2-yloxy)-N-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)acetamide might interact with biological targets. This is crucial for understanding its potential applications in drug design and the development of therapeutic agents (Shim et al., 2002).
Anticonvulsant Activity Evaluation
The evaluation of naphthalen-2-yl acetate derivatives for anticonvulsant activity indicates a potential research application in neurological disorders. Synthesized compounds showed significant effects, suggesting the structural framework of the compound could be relevant in designing anticonvulsant agents (Ghareb et al., 2017).
Antiproliferative and Anti-HIV Activity
Compounds with naphthalene structures have been explored for their anti-HIV and antiproliferative activities. A series of synthesized naphthalene derivatives demonstrated inhibitory activity against HIV-1 and HIV-2, providing a foundation for researching the antiviral and anticancer potential of related compounds (Hamad et al., 2010).
Metal Complexation for Biological Activity
The coordination of naphthalene-based acetic acids with metal ions to form complexes that exhibit structural diversity and biological activity suggests potential applications in medicinal chemistry and material science. These complexes could serve as models for studying the interaction of 2-(naphthalen-2-yloxy)-N-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)acetamide with metals for therapeutic or catalytic purposes (Lazou et al., 2023).
properties
IUPAC Name |
2-naphthalen-2-yloxy-N-[(1-pyrazin-2-ylpiperidin-4-yl)methyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N4O2/c27-22(16-28-20-6-5-18-3-1-2-4-19(18)13-20)25-14-17-7-11-26(12-8-17)21-15-23-9-10-24-21/h1-6,9-10,13,15,17H,7-8,11-12,14,16H2,(H,25,27) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UHNPHQCMSDLALM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)COC2=CC3=CC=CC=C3C=C2)C4=NC=CN=C4 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(naphthalen-2-yloxy)-N-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)acetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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